Cas no 578-58-5 (2-Methylanisole)

2-Methylanisole (CAS 578-58-5), also known as o-methylanisole, is a methyl-substituted anisole derivative with the molecular formula C₈H₁₀O. This aromatic ether is characterized by its clear, colorless to pale yellow liquid appearance and a distinctive anise-like odor. It is primarily used as an intermediate in organic synthesis, particularly in the production of fragrances, pharmaceuticals, and agrochemicals. Key advantages include its stability under standard conditions, moderate reactivity for selective functionalization, and compatibility with various solvents. Its methyl group enhances electron density on the aromatic ring, making it useful in electrophilic substitution reactions. 2-Methylanisole is typically stored under inert conditions to prevent oxidation.
2-Methylanisole structure
2-Methylanisole structure
Product Name:2-Methylanisole
CAS No:578-58-5
MF:C8H10O
MW:122.1644
MDL:MFCD00008373
CID:38449
PubChem ID:87572250
Update Time:2025-10-29

2-Methylanisole Chemical and Physical Properties

Names and Identifiers

    • 1-Methoxy-2-methylbenzene
    • 2-METHOXYTOLUENE
    • FEMA 2680
    • METHYL O-TOLYL ETHER
    • O-CRESOL METHYL ETHER
    • O-METHYLANISOLE
    • 1-methoxy-2-methyl-benzen
    • 2-Methylanisol
    • 2-Methylmethoxybenzene
    • Anisole, o-methyl-
    • Methyl o-cresyl ether
    • Methyl o-methylphenyl ether
    • o-Cresyl methyl ether
    • o-Methoxytoluene
    • o-Methylanisol
    • o-Cresyl methyl ether~2-Methoxytoluene
    • 2-methylanisole,1-methoxy-3-methyl-benzene,o-methylanisole,o-methoxytoluene
    • 2-Methylanisole
    • BENZENE, 1-METHOXY-2-METHYL-
    • Methyl-o-cresol
    • 1-methoxy-2-methyl-benzene
    • Anisole, o-methyl- (8CI)
    • DTFKRVXLBCAIOZ-UHFFFAOYSA-N
    • 09G73SL17K
    • Methoxytoluene, o-
    • met
    • 2-Methylanisole,99%
    • MDL: MFCD00008373
    • Inchi: 1S/C8H10O/c1-7-5-3-4-6-8(7)9-2/h3-6H,1-2H3
    • InChI Key: DTFKRVXLBCAIOZ-UHFFFAOYSA-N
    • SMILES: O(C([H])([H])[H])C1=C([H])C([H])=C([H])C([H])=C1C([H])([H])[H]
    • BRN: 1857415

Computed Properties

  • Exact Mass: 122.07300
  • Monoisotopic Mass: 122.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 80.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 9.2

Experimental Properties

  • Color/Form: It is a colorless liquid, spicy and pungent, with a strong floral aroma with earthy, walnut and other base aromas, and a sweet fruit like taste at low concentrations.
  • Density: 0.985 g/mL at 25 °C(lit.)
  • Melting Point: -34.1°C
  • Boiling Point: 171°C
  • Flash Point: Fahrenheit: 125.6 ° f
    Celsius: 52 ° c
  • Refractive Index: n20/D 1.516(lit.)
  • Solubility: Chloroform, Ethyl Acetate (Slightly)
  • Water Partition Coefficient: Insoluble
  • PSA: 9.23000
  • LogP: 2.00360
  • FEMA: 2680
  • Solubility: Soluble in alcohol and ether, insoluble in water

2-Methylanisole Security Information

  • Symbol: GHS02
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H226
  • Warning Statement: P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
  • Hazardous Material transportation number:UN 1993 3/PG 3
  • WGK Germany:3
  • Hazard Category Code: 10
  • Safety Instruction: S16
  • Hazardous Material Identification: F
  • HazardClass:3
  • PackingGroup:III
  • TSCA:Yes
  • Safety Term:3
  • Packing Group:III
  • Risk Phrases:R10
  • Packing Group:III
  • Hazard Level:3
  • Storage Condition:Store at 4°C,-4At ℃Store…Better

2-Methylanisole Customs Data

  • HS CODE:29093090
  • Customs Data:

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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